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Compound of Interest

Compound Name: 2,4-Difluorobenzaldehyde

Cat. No.: B074705

Essential Safety and Handling Guide for 2,4-
Difluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,4-Difluorobenzaldehyde. Adherence to these guidelines is
critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Immediate Precautions

2,4-Difluorobenzaldehyde is a flammable liquid that can cause skin and serious eye irritation.
[1] It may also cause respiratory irritation.[2] Ingestion can be harmful.[3] It is crucial to handle
this chemical in a well-ventilated area, away from heat, sparks, open flames, and other ignition

sources.[1][4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following
table summarizes the required PPE for handling 2,4-Difluorobenzaldehyde.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
meeting ANSI Z87.1
standards. A face shield should
be worn over goggles when
there is a significant risk of

splashing.[5]

Protects against splashes and
vapors that can cause serious

eye irritation.[1][2]

Hand Protection

Butyl rubber gloves are
recommended for handling
aldehydes.[4][6] If unavailable,
heavy-duty nitrile gloves
(minimum 8 mil) may be used
for incidental contact, but
should be replaced
immediately upon

contamination.

Provides protection against
skin irritation.[1] Nitrile gloves
offer broad but not universal
protection, and their resistance
to halogenated aromatic

aldehydes may be limited.[7][8]

Body Protection

A flame-resistant lab coat, fully
buttoned. Long pants and
closed-toe, closed-heel shoes

are mandatory.[5]

Protects skin from accidental
splashes and contact. Flame-
resistant material is necessary
due to the flammability of the

chemical.

Respiratory Protection

Work must be conducted in a
certified chemical fume hood. If
a fume hood is not available or
ventilation is inadequate, a
NIOSH-approved respirator
with an organic vapor cartridge

is required.[1][9]

Prevents inhalation of vapors,
which can cause respiratory
tract irritation.[2][ 7]

Safe Handling and Storage Protocol

Engineering Controls:

« Always handle 2,4-Difluorobenzaldehyde in a properly functioning chemical fume hood.[1]
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» Use explosion-proof equipment and ensure that all electrical equipment is properly grounded
to prevent static discharge.[4][10]

» Keep a safety shower and eyewash station readily accessible.[4]
Procedural Steps for Handling:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare your
workspace by removing all potential ignition sources.

o Dispensing: When transferring the chemical, use a grounded funnel to minimize static
electricity buildup. Keep containers tightly closed when not in use.[4][10]

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[1][4] Decontaminate the work area.

Storage:
o Store in a cool, dry, well-ventilated area away from heat and direct sunlight.[1][10]
» Keep the container tightly closed and store under an inert gas if possible.[1]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]
[10]

Spill and Emergency Procedures
Spill Response: In the event of a spill, follow these steps:

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill
is large or in a poorly ventilated space.

» Control Ignition Sources: Extinguish all nearby flames and turn off any spark-producing
equipment.

o Containment: For small spills, contain the liquid with an inert absorbent material such as
sand, earth, or vermiculite.[7] Do not use combustible materials like sawdust.
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o Cleanup: Wearing appropriate PPE, carefully collect the absorbed material using non-
sparking tools and place it into a labeled, sealable container for hazardous waste.

» Decontamination: Clean the spill area with a mild detergent and water. All cleaning materials
should also be disposed of as hazardous waste.

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.[1][11]

o Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with
plenty of water for at least 15 minutes.[1][4] Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do.[1][4] Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1][2]

Disposal Plan

2,4-Difluorobenzaldehyde is a halogenated organic compound and must be disposed of as
hazardous waste.

o Waste Collection: Collect all waste containing 2,4-Difluorobenzaldehyde, including
contaminated absorbents and cleaning materials, in a clearly labeled, sealed, and
compatible container.

e Segregation: Do not mix halogenated organic waste with non-halogenated waste streams.[6]

» Disposal: Arrange for the disposal of the hazardous waste through a licensed professional
waste disposal service in accordance with all local, state, and federal regulations.[7]
Incineration is a common treatment method for this type of waste.[5]

Quantitative Data Summary
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Property Value Source(s)
CAS Number 1550-35-2 [8]
Molecular Formula C7HaF20 [8]
Molecular Weight 142.10 g/mol [8]
Boiling Point 65-66 °C at 17 mmHg [8]
Flash Point 55 °C (131 °F) - closed cup [8]
Density 1.299 g/mL at 25 °C [8]

o Flammable Liquid 3, Skin
Hazard Classifications ) ] [8]
Irritant 2, Eye Irritant 2

Visual Workflow Diagrams
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Safe Handling Workflow for 2,4-Difluorobenzaldehyde
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Spill Response Decision Tree
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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